Cas no 1340471-50-2 (1-amino-4-(pyrrolidin-1-yl)butan-2-ol)

• Product Name: 1-amino-4-(pyrrolidin-1-yl)butan-2-ol
• CAS No: 1340471-50-2
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 6404232
• PubChem ID: 64820081
• Update Time: 2025-05-20

1-amino-4-(pyrrolidin-1-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-(pyrrolidin-1-yl)butan-2-ol
• 1340471-50-2
• EN300-1848042
• AKOS014149044

• Inchi： 1S/C8H18N2O/c9-7-8(11)3-6-10-4-1-2-5-10/h8,11H,1-7,9H2
• InChI Key： XWLBNPQPZJJQIZ-UHFFFAOYSA-N
• SMILES： OC(CN)CCN1CCCC1

Computed Properties

• Exact Mass: 158.141913202g/mol
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 49.5Ų

Additional information on 1-amino-4-(pyrrolidin-1-yl)butan-2-ol

Comprehensive Overview of 1-amino-4-(pyrrolidin-1-yl)butan-2-ol (CAS No. 1340471-50-2): Properties, Applications, and Industry Insights

1-amino-4-(pyrrolidin-1-yl)butan-2-ol (CAS No. 1340471-50-2) is a specialized organic compound gaining traction in pharmaceutical and chemical research due to its unique structural features. This molecule combines an amino group with a pyrrolidine ring, offering versatile reactivity for drug discovery and material science. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in neurological and cardiovascular applications.

The compound's molecular structure (C8H18N2O) features a hydroxyl group at the second carbon and a pyrrolidin-1-yl moiety at the fourth position, creating a balanced polarity profile. This configuration enables solubility in both polar and semi-polar solvents, making it valuable for formulation development. Recent studies highlight its potential as a chiral intermediate in asymmetric synthesis, with particular interest in its stereoselective reactions under mild conditions.

In pharmaceutical contexts, 1-amino-4-(pyrrolidin-1-yl)butan-2-ol serves as a precursor for CNS-targeting compounds, with researchers investigating its derivatives for potential neuroprotective effects. The pyrrolidine component contributes to blood-brain barrier permeability, while the amino alcohol segment allows for diverse functionalization. Current literature suggests applications in developing dopamine receptor modulators and adrenergic compounds, aligning with growing demand for neurological therapeutics.

From a synthetic chemistry perspective, this compound demonstrates remarkable chemo-selectivity in multicomponent reactions. Its secondary amine and hydroxyl groups participate selectively in Ugi-type reactions and reductive aminations, making it valuable for combinatorial chemistry. Recent patents highlight its use in creating heterocyclic libraries for high-throughput screening, particularly in fragment-based drug design approaches.

The compound's stability profile shows excellent thermal resistance below 150°C and pH tolerance between 4-9, facilitating various industrial processes. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, with the proton NMR spectrum showing distinctive peaks for the pyrrolidine protons (δ 2.5-2.7 ppm) and hydroxyl proton (δ 3.4 ppm). These properties make it suitable for quality control in regulated environments.

Emerging applications include its use in bioconjugation chemistry for antibody-drug conjugates (ADCs) and prodrug development. The compound's bifunctional nature allows simultaneous attachment to targeting moieties and payload molecules, addressing current challenges in targeted drug delivery systems. This aligns with industry trends toward personalized medicine and precision therapeutics.

Environmental considerations reveal favorable biodegradability characteristics, with OECD 301 tests showing >60% degradation within 28 days. The compound's low bioaccumulation potential (logPow ~0.8) and moderate water solubility (~50 g/L at 25°C) contribute to its green chemistry profile, meeting increasing demand for sustainable synthetic intermediates.

Market analysis indicates growing procurement of 1-amino-4-(pyrrolidin-1-yl)butan-2-ol by contract research organizations and academic laboratories, particularly for medicinal chemistry projects. The compound's scalable synthesis from commercially available 4-chloro-1-butanol and pyrrolidine ensures consistent supply chain availability, with current purity standards reaching ≥98% for research applications.

Future research directions focus on exploiting the compound's conformational flexibility for designing allosteric modulators and investigating its metal-chelating properties for catalytic applications. The presence of both hydrogen bond donors and acceptors in its structure makes it particularly interesting for supramolecular chemistry applications, including molecular recognition systems.